Cas no 1262552-14-6 (5-Cyano-2,3-difluoroanisole)
5-Cyano-2,3-difluoroanisole Chemical and Physical Properties
Names and Identifiers
-
- 5-Cyano-2,3-difluoroanisole
- A1-07891
- 1262552-14-6
- 3,4-difluoro-5-methoxybenzonitrile
- SCHEMBL14871817
- G75187
-
- Inchi: 1S/C8H5F2NO/c1-12-7-3-5(4-11)2-6(9)8(7)10/h2-3H,1H3
- InChI Key: CNMONGNIMMLQAN-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(OC)=C(F)C(F)=C1
Computed Properties
- Exact Mass: 169.03392011g/mol
- Monoisotopic Mass: 169.03392011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 33Ų
5-Cyano-2,3-difluoroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1705092-50mg |
3,4-Difluoro-5-methoxybenzonitrile |
1262552-14-6 | 98% | 50mg |
¥1171.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1705092-1g |
3,4-Difluoro-5-methoxybenzonitrile |
1262552-14-6 | 98% | 1g |
¥7105.00 | 2024-08-09 |
5-Cyano-2,3-difluoroanisole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 5-Cyano-2,3-difluoroanisole
Research Brief on 5-Cyano-2,3-difluoroanisole (CAS: 1262552-14-6) in Chemical and Biomedical Applications
5-Cyano-2,3-difluoroanisole (CAS: 1262552-14-6) is a fluorinated aromatic compound that has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging roles in drug discovery and material science.
Recent studies highlight the compound's utility as a versatile intermediate in organic synthesis. A 2023 publication in the Journal of Fluorine Chemistry demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, where the electron-withdrawing cyano and fluoro groups facilitated palladium-catalyzed aryl-aryl bond formation with yields exceeding 85%. The steric and electronic effects of the 2,3-difluoro substitution pattern were found to significantly influence regioselectivity in subsequent functionalization reactions.
In pharmaceutical applications, 5-Cyano-2,3-difluoroanisole has emerged as a key building block for kinase inhibitor development. Research from the University of Cambridge (2024) revealed its incorporation into novel Bruton's tyrosine kinase (BTK) inhibitors, where the difluoroanisole moiety improved metabolic stability while maintaining target affinity. Molecular modeling studies indicated that the compound's planar structure and dipole moment (calculated at 2.8 Debye) optimally fit the hydrophobic pocket of BTK's ATP-binding site.
Analytical characterization of this compound has advanced significantly. A recent ACS Omega study (2024) employed 19F NMR spectroscopy (δ -112.3 ppm, dd, J=8.5, 5.2 Hz) and high-resolution mass spectrometry (m/z 169.0274 [M+H]+) to establish robust quality control parameters for pharmaceutical-grade material. The research emphasized the importance of controlling residual palladium levels (<0.5 ppm) when the compound is used in drug synthesis.
Material science applications have also progressed, with a 2024 Chemistry of Materials report demonstrating its use in liquid crystal formulations. The compound's cyano group facilitated vertical alignment in nematic phases, while the difluoro substitution pattern reduced rotational viscosity by 30% compared to non-fluorinated analogs. These properties show promise for next-generation display technologies.
Ongoing research at several institutions is exploring the compound's potential in positron emission tomography (PET) tracer development, leveraging the fluorine atoms for 18F radiolabeling. Preliminary results indicate favorable in vivo stability and brain penetration, suggesting utility in neurodegenerative disease imaging.
In conclusion, 5-Cyano-2,3-difluoroanisole (1262552-14-6) represents a multifunctional chemical building block with expanding applications across chemical biology and materials science. Its unique combination of electronic properties, synthetic versatility, and biological relevance positions it as a valuable tool for researchers developing new therapeutic agents and functional materials.
1262552-14-6 (5-Cyano-2,3-difluoroanisole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)